N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,3-dimethylbutanamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C15H21ClN2O3S/c1-15(2,3)10-14(19)17-11-5-6-12(16)13(9-11)18-7-4-8-22(18,20)21/h5-6,9H,4,7-8,10H2,1-3H3,(H,17,19)
• InChI Key: ULMHRLIKXQZCDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=CC(=C(C=C1)Cl)N2CCCS2(=O)=O
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,3-dimethylbutanamide, also known as CP-31398, is a small molecule inhibitor that has been shown to have potential applications in cancer research. CP-31398 has been found to increase the activity of the tumor suppressor protein p53, which is often inactivated in cancer cells.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has been conducted on synthesizing biologically active compounds that involve functional groups similar to the one in N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,3-dimethylbutanamide. For instance, a study by Babu, Pitchumani, and Ramesh (2013) explored the synthesis of derivatives that showed significant antimicrobial activities against bacterial and fungal strains. This suggests that compounds with similar structures could be potential antimicrobial agents (Babu, Pitchumani, & Ramesh, 2013).

Novel β-Lactam and Thiazolidine-Grafted Compounds

The development of novel compounds with potential therapeutic applications includes the synthesis of β-lactam and thiazolidine-grafted compounds. Donati, Fusi, and Ponticelli (2003) reported the photochemical synthesis of a novel β-lactam system, which could indicate the utility of incorporating the thiazolidin-2-yl group into new chemical entities with potential biological activity (Donati, Fusi, & Ponticelli, 2003).

Anti-Tubercular Scaffold Synthesis

Another significant application involves the synthesis of compounds as anti-tubercular scaffolds. Nimbalkar et al. (2018) synthesized derivatives of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide, which exhibited promising in vitro anti-tubercular activity. This research underlines the importance of such structural frameworks in developing new anti-tubercular drugs (Nimbalkar et al., 2018).

Design and Evaluation of CK2 Inhibitors

Chekanov et al. (2014) focused on the design and synthesis of 2-phenylisothiazolidin-3-one-1,1-dioxide derivatives as inhibitors of human protein kinase CK2. Their research yielded potent inhibitors, highlighting the potential of incorporating the isothiazolidinone moiety for designing enzyme inhibitors (Chekanov et al., 2014).

Synthesis and Evaluation of Anticancer Agents

The synthesis of functionalized amino acid derivatives, including the oxazolidinone moiety, has been explored for designing new anticancer agents. Kumar et al. (2009) synthesized derivatives that showed promising cytotoxicity against human cancer cell lines, suggesting the utility of such structural motifs in anticancer drug development (Kumar et al., 2009).